Cas no 1783758-85-9 (7-methyl-2,7-diazaspiro[4.4]nonan-1-one)

• Product Name: 7-methyl-2,7-diazaspiro[4.4]nonan-1-one
• CAS No: 1783758-85-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5272497
• Update Time: 2026-03-09

7-methyl-2,7-diazaspiro[4.4]nonan-1-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2,7-diazaspiro[4.4]nonan-1-one

• Inchi： 1S/C8H14N2O/c1-10-5-3-8(6-10)2-4-9-7(8)11/h2-6H2,1H3,(H,9,11)
• InChI Key： UZNQZURNTOIVMI-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCN(C)C2)CCN1

Additional information on 7-methyl-2,7-diazaspiro[4.4]nonan-1-one

Compound CAS No. 1783758-85-9: 7-Methyl-2,7-Diazaspiro[4.4]Nonan-1-One

7-Methyl-2,7-diazaspiro[4.4]nonan-1-one, also known by its CAS registry number 1783758-85-9, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of diazaspirones, which are known for their potential applications in various fields, including pharmaceuticals and materials science. The spirocyclic framework of this molecule consists of two four-membered rings fused at a single atom, creating a rigid and strained structure that contributes to its distinctive chemical properties.

The synthesis of 7-methyl-2,7-diazaspiro[4.4]nonan-1-one involves a multi-step process that typically begins with the preparation of precursor compounds. Recent studies have focused on optimizing the synthetic routes to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only improved the efficiency of production but also opened up new possibilities for functionalizing the molecule with additional groups to tailor its properties for specific applications.

One of the most intriguing aspects of this compound is its electronic structure, which has been extensively studied using computational chemistry methods. Researchers have employed density functional theory (DFT) to analyze the molecular orbitals and reactivity patterns of 7-methyl-2,7-diazaspiro[4.4]nonan-1-one. These studies have revealed that the spirocyclic framework imparts unique electronic characteristics, making it a promising candidate for use in organic electronics and optoelectronic devices.

In terms of applications, 7-methyl-2,7-diazaspiro[4.4]nonan-1-one has shown potential in the field of drug discovery. Its rigid structure and ability to form hydrogen bonds make it an attractive lead compound for designing bioactive molecules targeting specific protein receptors. Recent research has explored its interactions with G-protein coupled receptors (GPCRs), suggesting that it could serve as a scaffold for developing novel therapeutic agents.

The physical properties of this compound are also worth noting. Its melting point is relatively high due to the strong intermolecular forces arising from its spirocyclic structure. Additionally, it exhibits good solubility in organic solvents, which facilitates its use in various chemical reactions and analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, 7-methyl-2,7-diazaspiro[4.4]nonan-1-one has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on aquatic ecosystems. However, ongoing research is focused on modifying the molecule to enhance its biodegradability while maintaining its desirable chemical properties.

In conclusion, CAS No. 1783758-85-9, or 7-methyl-2,7-diazaspiro[4.4]nonan-1-one, is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique spirocyclic structure and electronic properties make it a valuable subject for further research and development in areas ranging from materials science to pharmacology.